Dipeptides
Dipeptides are a class of peptides composed of two amino acids linked by a peptide bond, making them the smallest functional peptides. These compounds play crucial roles in various biological processes and have applications in food science, pharmaceuticals, and cosmetology.
In the field of nutrition, dipeptides can enhance the bioavailability of proteins and provide specific physiological functions. For instance, certain dipeptides like L-leucyl-L-lysine are recognized for their ability to support muscle health.
In pharmacology, dipeptides have shown promising therapeutic potentials due to their selective binding properties with receptors or enzymes. They often serve as lead compounds in drug discovery processes and can be modified to improve their efficacy and reduce side effects.
Furthermore, in the cosmetic industry, dipeptides are widely used for their skin conditioning and anti-aging properties. They help in maintaining skin hydration and elasticity by modulating the activity of various skin-related enzymes.
Overall, dipeptides demonstrate versatile applications across multiple industries due to their unique structure and functional diversity.

Structure | Chemical Name | CAS | MF |
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L-Tryptophan,N-[[(6-deoxy-a-L-talopyranosyl)oxy]hydroxyphosphinyl]-L-leucyl- | 84235-60-9 | C23H34N3O10P |
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b-D-Allofuranuronic acid,5-[[(2S,3S,4S)-2-amino-4-hydroxy-4-(5-hydroxy-2-pyridinyl)-3-methyl-1-oxobutyl]amino]-1-(4-carboxy-2,3-dihydro-2-oxo-1H-imidazol-1-yl)-1,5-dideoxy-(9CI) | 75005-71-9 | C20H25N5O11 |
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Cyclo(N-methyl-L-alanyl-L-leucyl-N-methyl-D-phenylalanylglycyl)(9CI) | 54987-63-2 | C22H32N4O4 |
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H-Ser-His-OH acetate salt | 67726-09-4 | C9H14N4O4 |
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H-Glu-Val-OH | 5879-06-1 | C10H18N2O5 |
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L-Serine, L-a-aspartyl- | 6403-13-0 | C7H12N2O6 |
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H-γ-Glu-Ala-OH | 5875-41-2 | C8H14N2O5 |
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H-GLU-SER-OH | 5875-38-7 | C8H14N2O6 |
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h-glu(met)-oh | 4423-22-7 | C10H18N2O5S |
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Threonine,L-valyl-4-[(3S,5S)-7-oxo-4-oxa-1-azabicyclo[3.2.0]hept-3-yl]- (9CI) | 98359-78-5 | C14H23N3O6 |
Related Literature
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Vyacheslav Y. Sosnovskikh,Alexander V. Safrygin,Marina A. Ezhikova RSC Adv., 2016,6, 30056-30069
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Yu-Fei Ao,Christian Malm,Johannes Hunger Dalton Trans., 2018,47, 7883-7887
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Sushant Kumar Behera,Pritam Deb Phys. Chem. Chem. Phys., 2020,22, 19139-19146
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Lourdes del Olmo,Michael Dommett,Ingrid H. Oevreeide,Devis Di Tommaso,Rachel Crespo-Otero J. Mater. Chem. A, 2018,6, 24965-24970
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Nicolás Montenegro-Pohlhammer,Rodrigo Urzúa-Leiva,Dayán Páez-Hernández,Gloria Cárdenas-Jirón Dalton Trans., 2019,48, 8418-8426
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